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Compound of Interest

Compound Name: 1-(2,6-Dimethylphenyl)ethanone

Cat. No.: B1346570

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides essential safety protocols,
operational procedures, and disposal plans for 1-(2,6-Dimethylphenyl)ethanone, a common
reagent in organic synthesis. Adherence to these guidelines is critical for minimizing risks and
ensuring laboratory safety.

Chemical Safety and Hazard Information

1-(2,6-Dimethylphenyl)ethanone is classified as a hazardous substance that can cause skin,
eye, and respiratory irritation.[1][2] Proper handling and the use of appropriate personal
protective equipment (PPE) are mandatory to prevent exposure.

Summary of Quantitative Data
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Property Value Source
Molecular Formula C10H120 [2]
Molecular Weight 148.20 g/mol [2]

) Colorless or White to Yellow
Physical Form

Solid or Liquid
Flash Point 116.8°C [3]
Vapor Pressure 0.00237 mmHg at 25°C [3]
Density 0.9821 g/cm? at 25°C [3]
Storage Temperature Room Temperature

Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential for the safe handling of this chemical. The following
PPE is required:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1] In situations with a splash potential, a face shield
should be worn in addition to goggles.[4]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves.[1] It is crucial to select gloves made of materials
that resist permeation by the chemical and any solvents being used.[4] Regularly inspect
gloves before use and establish a replacement schedule.[5]
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o Protective Clothing: Wear a lab coat or chemical-resistant clothing.[1] For tasks with a
higher risk of exposure, impervious clothing may be necessary.[1]

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]
[6] If exposure limits are exceeded or irritation is experienced, a full-face respirator with an
appropriate cartridge should be used.[1]

o Footwear: Closed-toe shoes are mandatory in the laboratory.[5]

Experimental Protocol: Weighing and Dissolving 1-
(2,6-Dimethylphenyl)ethanone

This protocol outlines the standard procedure for safely weighing and dissolving the solid form
of 1-(2,6-Dimethylphenyl)ethanone.

1. Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary materials: 1-(2,6-Dimethylphenyl)ethanone, a clean and dry beaker
or flask, a compatible solvent, a spatula, and a magnetic stir bar.

e Don all required PPE as listed above.

2. Weighing:

o Place a weigh boat on the analytical balance and tare it.

¢ Inside the chemical fume hood, carefully transfer the desired amount of 1-(2,6-
Dimethylphenyl)ethanone from its container to the weigh boat using a clean spatula.

e Record the exact weight.

e Securely close the container of 1-(2,6-Dimethylphenyl)ethanone.

3. Dissolving:

o Place the beaker or flask with the magnetic stir bar on a magnetic stir plate inside the fume
hood.

o Carefully add the weighed 1-(2,6-Dimethylphenyl)ethanone to the beaker.

o Measure the required volume of the appropriate solvent in a graduated cylinder.

e Slowly add the solvent to the beaker containing the solid.

e Turn on the magnetic stirrer and allow the solid to dissolve completely.
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4. Post-Procedure:

o Clean the spatula and any other contaminated reusable equipment with a suitable solvent in
the fume hood.

» Dispose of the weigh boat and any other disposable contaminated materials in the
designated solid chemical waste container.

e Wash hands thoroughly after handling the chemical, even if gloves were worn.

Operational and Disposal Plans

Handling and Storage:

Handle the compound in a well-ventilated place, preferably a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[7]

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.[8]

Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection if necessary.

For small spills, absorb the material with an inert absorbent such as sand or silica gel and
place it in a sealed container for disposal.[6][8]

For larger spills, follow institutional emergency procedures.
Disposal Plan:
e This chemical is considered hazardous waste.[8]

¢ Dispose of the contents and container in accordance with local, state, and federal
regulations at an appropriate treatment and disposal facility.[1]
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» Do not dispose of it down the drain or with general laboratory trash.

» Contaminated packaging should be triple-rinsed (if appropriate) and disposed of as
hazardous waste.[7]

Visual Workflow for Handling 1-(2,6-
Dimethylphenyl)ethanone
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1. Preparation

Verify Fume Hood Operation

:

Gather Materials

:

Don Appropriate PPE

Proceed to Handling

2. Chemical Handling (in Fume Hood)

Weigh Compound

:

Transfer to Beaker

:

Add Solvent & Dissolve

Procedure Complete

3. Cleanup & Disgosal

Clean Reusable Equipment

:

Dispose of Contaminated Waste

:

Remove PPE & Wash Hands

End of Procedure

4. Storage

Store in a Cool, Dry,
Well-Ventilated Area

:

Ensure Container is
Tightly Closed

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(2,6-Dimethylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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